Cas no 22330-42-3 (1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl-)
![1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl- structure](https://www.kuujia.com/scimg/cas/22330-42-3x500.png)
22330-42-3 structure
Product name:1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl-
1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl-
- 6,7-dimethoxy-2-methylbenzo[de]isoquinoline-1,3-dione
- 6,7-Dimethoxy-2-methyl-1H-benz(de)isoquinoline-1,3(2H)-dione
- 6,7-dimethoxy-2-methyl-1H-benzo[de]isoquinoline-1,3(2H)-dione
- EINECS 244-915-5
- DTXSID00176870
- 6,7-Dimethoxy-2-methyl-1H-benz[de]isoquinoline-1,3(2H)-dione
- MT4W9M54L4
- SCHEMBL11040911
- NS00027128
- 22330-42-3
-
- Inchi: InChI=1S/C15H13NO4/c1-16-14(17)8-4-6-10(19-2)13-11(20-3)7-5-9(12(8)13)15(16)18/h4-7H,1-3H3
- InChI Key: GWQIRICPSOISHC-UHFFFAOYSA-N
- SMILES: COC1=CC=C2C(N(C(C3=CC=C(OC)C1=C23)=O)C)=O
Computed Properties
- Exact Mass: 271.08449
- Monoisotopic Mass: 271.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
- XLogP3: 2.1
Experimental Properties
- Density: 1.325
- Boiling Point: 474.2°Cat760mmHg
- Flash Point: 240.6°C
- Refractive Index: 1.637
- PSA: 55.84
1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl- Related Literature
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Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
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